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Compound of Interest

Compound Name: DPM-1003

Cat. No.: B15580676 Get Quote

DPM-1003 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the proper storage conditions and shelf life of

DPM-1003 to ensure its stability and efficacy in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for DPM-1003 powder?

A: For optimal long-term stability, DPM-1003 powder should be stored at -20°C. For shorter-

term storage, 4°C is also acceptable, though this will reduce the shelf life.[1]

Q2: How should I store DPM-1003 once it is dissolved in a solvent?

A: DPM-1003 solutions should be stored at -80°C for long-term storage (up to 6 months) or at

-20°C for short-term storage (up to 1 month).[1] It is crucial to use a tightly sealed container to

prevent solvent evaporation and contamination.

Q3: What is the shelf life of DPM-1003?

A: The shelf life of DPM-1003 depends on its form and storage temperature. As a powder, it is

stable for up to 3 years when stored at -20°C and for 2 years at 4°C.[1] When in solvent, the

shelf life is 6 months at -80°C and 1 month at -20°C.[1]

Q4: Can I store DPM-1003 at room temperature?
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A: While some suppliers may ship DPM-1003 at room temperature, it is not recommended for

long-term storage.[2] For optimal stability and to ensure the integrity of the compound, it is best

to adhere to the recommended refrigerated or frozen conditions. Always refer to the Certificate

of Analysis for any specific storage instructions.[2]

Storage and Shelf Life Summary
For quick reference, the following table summarizes the recommended storage conditions and

corresponding shelf life for DPM-1003 in its different forms.

Form Storage Temperature Shelf Life

Powder -20°C 3 years[1]

4°C 2 years[1]

In Solvent -80°C 6 months[1]

-20°C 1 month[1]

Troubleshooting Guide
Issue: Unexpected or inconsistent experimental results.

This could be due to improper storage and handling of DPM-1003, leading to its degradation.

Follow this troubleshooting workflow to identify potential issues.
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Caption: Troubleshooting workflow for DPM-1003 storage issues.

Experimental Protocols
While specific experimental protocols will vary depending on the research application, proper

handling during preparation is critical.

Protocol: Preparation of DPM-1003 Stock Solution

Equilibration: Before opening, allow the vial of DPM-1003 powder to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming on the powder.

Weighing: In a controlled environment (e.g., a chemical fume hood), carefully weigh the

desired amount of DPM-1003 powder.

Dissolution: Add the appropriate solvent (as determined by your experimental needs, e.g.,

DMSO) to the powder. Vortex or sonicate briefly to ensure complete dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in appropriate cryovials.
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Storage: Immediately store the aliquots at the recommended temperature (-80°C for long-

term or -20°C for short-term storage).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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